![molecular formula C20H17F3N6S B2930065 2-(4-Phenylpiperazino)-5-(2-thienyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine CAS No. 691873-00-4](/img/structure/B2930065.png)
2-(4-Phenylpiperazino)-5-(2-thienyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Phenylpiperazino)-5-(2-thienyl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C20H17F3N6S and its molecular weight is 430.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-assisted Synthesis of Fused Heterocycles
Research by Shaaban (2008) delved into the microwave-assisted synthesis of fused heterocycles, incorporating the trifluoromethyl group, leading to derivatives of pyrazolo[1,5-a]pyrimidine, among others. This method emphasizes the efficiency of synthesizing complex molecules potentially useful in pharmaceuticals and materials science Shaaban, 2008.
Antimicrobial and Antitrypanosomal Activities
Abdelriheem, Zaki, and Abdelhamid (2017) explored the synthesis of pyrazolo[1,5-a]pyrimidines, revealing their antimicrobial and antitrypanosomal activities. This study underscores the potential of such compounds in developing new antimicrobial agents, highlighting their significance in medicinal chemistry Abdelriheem et al., 2017.
Metal-free Synthesis of 1,2,4-triazolo[1,5-a]pyridines
Zheng, Ma, Tang, Zhang-Negrerie, Du, and Zhao (2014) reported a metal-free synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines, which are synthesized from N-(pyridin-2-yl)benzimidamides. This novel strategy allows for the convenient construction of a 1,2,4-triazolo[1,5-a]pyridine skeleton, demonstrating the compound's versatility in synthesizing biologically relevant structures Zheng et al., 2014.
Antimicrobial Activity of Novel Thieno[2,3-d]Pyrimidine Derivatives
Prabhakar, Kondra, Maddula, hama, and Latha (2016) synthesized several thieno[2,3-d]pyrimidine derivatives, demonstrating significant antimicrobial activity. This study contributes to the search for new antimicrobial agents, indicating the potential of thieno[2,3-d]pyrimidine core structures in drug development Prabhakar et al., 2016.
Pharmacological Activities of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold
Merugu, Cherukupalli, and Karpoormath (2022) provided an overview of the synthetic and medicinal perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine scaffolds, highlighting their wide range of pharmacological activities. This review underscores the importance of this scaffold in developing new therapeutic agents Merugu et al., 2022.
properties
IUPAC Name |
2-(4-phenylpiperazin-1-yl)-5-thiophen-2-yl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F3N6S/c21-20(22,23)17-13-15(16-7-4-12-30-16)24-18-25-19(26-29(17)18)28-10-8-27(9-11-28)14-5-2-1-3-6-14/h1-7,12-13H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPZNZMBAZLCFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NN4C(=CC(=NC4=N3)C5=CC=CS5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F3N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.